4-[4-(3,4-Dichlorophenyl)piperazin-1-yl]aniline
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Overview
Description
“4-[4-(3,4-Dichlorophenyl)piperazin-1-yl]aniline” is an organic compound. It is an important intermediate that can be used in the agrochemical, pharmaceutical, and dyestuff fields .
Synthesis Analysis
The synthesis of this compound involves several steps. One of the methods involves the interaction of the appropriate hydrazonoyl chlorides with the corresponding N-substituted piperazine in the presence of triethylamine . Another method involves the reduction of the nitro group of 1-(3,4-dichlorophenyl)-4-(4-nitrophenyl)piperazine to an amino group using H2 and Pd/C as the catalyst .Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperazine ring attached to a dichlorophenyl group and an aniline group . The exact structure can be determined using techniques such as 1H-NMR and 13C-NMR .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can participate in metal-catalyzed reactions for the synthesis of antidepressant molecules . It can also be used as a starting material for the synthesis of other complex organic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various analytical techniques. For instance, its melting point, yield, and IR max can be determined .Scientific Research Applications
Synthesis and Biological Activity
- Researchers have synthesized various derivatives of compounds including 4-[4-(3,4-Dichlorophenyl)piperazin-1-yl]aniline to explore their potential biological activities. For example, a study synthesized new quinoxalinecarbonitrile 1,4-di-N-oxide derivatives with piperazine and aniline side chains, demonstrating potential hypoxic-cytotoxic properties (Ortega et al., 2000).
- Another research involved the synthesis of novel 1-(4-aminophenyl)-4-(4-methoxyphenyl) piperazine derivatives using a key intermediate similar to this compound, highlighting the compound's role in the development of new chemical entities (Yang Qi-don, 2015).
Antimicrobial and Antifungal Applications
- Compounds related to this compound have been tested for antimicrobial and antifungal activities. A study found that amino alcohols derived from analogues of these compounds exhibited significant inhibition against bacterial and fungal strains (Baker et al., 2022).
Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for “4-[4-(3,4-Dichlorophenyl)piperazin-1-yl]aniline” could involve exploring its potential applications in the pharmaceutical industry, particularly in the development of new antidepressants . Additionally, further studies could be conducted to fully understand its mechanism of action .
properties
IUPAC Name |
4-[4-(3,4-dichlorophenyl)piperazin-1-yl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17Cl2N3/c17-15-6-5-14(11-16(15)18)21-9-7-20(8-10-21)13-3-1-12(19)2-4-13/h1-6,11H,7-10,19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRFVBXYRDIUDPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)N)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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